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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of TEGOSOFT® 189, chemically identified as
Isononyl Isononanoate, against two widely recognized industry-standard emollients: Isopropyl
Myristate and Caprylic/Capric Triglyceride. The following sections present a detailed
comparison of their physicochemical properties, performance characteristics, and sensory
profiles, supported by established experimental methodologies.

Executive Summary

Emollients are fundamental components in topical formulations, significantly influencing
product efficacy, stability, and patient compliance. The selection of an appropriate emollient is
critical in the development of dermatological and pharmaceutical products. This guide offers a
data-driven comparison to aid in the selection process, highlighting the distinct attributes of
TEGOSOFT® 189 (Isononyl Isononanoate) in relation to Isopropyl Myristate and
Caprylic/Capric Triglyceride. While all three are effective emollients, they offer different sensory
experiences and functional benefits. Isononyl Isononanoate is noted for its unique silky, non-
greasy skin feel, positioning it as a viable alternative to traditional emollients where a lighter,
more elegant texture is desired.[1][2]
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The quantitative data available for the three emollients are summarized in the tables below. It is

important to note that values may vary slightly between suppliers due to minor differences in

manufacturing processes and purity.

Table 1: Physicochemical Properties

TEGOSOFT® 189

Caprylic/Capric

Property (Isononyl Isopropyl Myristate . .
Triglyceride
Isononanoate)
Isononyl ) Caprylic/Capric
INCI Name Isopropyl Myristate ] )
Isononanoate Triglyceride
59219-71-5/42131- 73398-61-5/65381-
CAS Number 110-27-0[4]
25-9[3] 09-1[5][6]
Molecular Formula C18H3602[3][7][8] C17H3402 C21H4005[6]
Molecular Weight (
284.48[7][8] 270.45 372.54[6]
g/mol)
Colorless, odorless Colorless, practically Colorless to slightly
Appearance

liquid[2][3]

odorless liquid[4]

yellow, odorless liquid

Density (g/cm?3 at
20°C)

~0.856[8]

~0.85[4]

~0.94 - 0.96

Viscosity (mPa-s at
20-25°C)

~6[3][9]

~6-8[10]

Low

Solubility

Insoluble in water;
soluble in oils and

organic solvents[11]

Insoluble in water;
miscible with most
organic solvents and
0ils[10][12]

Insoluble in water;
soluble in warm
alcohols and miscible

with fats and oils[5]

Resistant to

Oxidative Stability High[11] o Good[6]
oxidation[13]
Table 2: Performance and Sensory Profile
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TEGOSOFT® 189

Caprylic/Capric

Characteristic (Isononyl Isopropyl Myristate . .
Triglyceride
Isononanoate)
Spreadability High/Excellent[1][9] High[14][15] Good[16]

Silky, velvety, non-

Lightweight, non-

Smooth, non-greasy,

Skin Feel greasy, dry touch[1][9] greasy, smooth, ]
] silky[19]
[17] silky[14][18]
] ) ) Rapidly penetrates the
Absorption Fast-absorbing[2] Easily absorbed[14] ]
skin[20]
Effective emollient, Effective emollient, Excellent emollient,
Emolliency softens and softens and moisturizes and

smoothens[2][11]

smoothens[18]

replenishes[19][20]

Key Applications

Skincare, sun care,
color cosmetics,

antiperspirants[17]

Lotions, creams,
makeup, hair care,

aftershaves[18]

Skincare, makeup,
hair care, soaps[19]
[20]

Special Properties

Good pigment
dispersion, silicone
stabilizer[3]

Enhances penetration
of other ingredients,
good solvent[10][18]
[21]

Good dispersing
agent, suitable for
sensitive skin[5][19]

Mandatory Visualization
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TEGOSOFT® 189
(Isononyl Isononanoate)

Emollient Application
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Caption: Mechanism of skin moisturization by emollients.
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Caption: Experimental workflow for sensory evaluation of emollients.
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Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on
standard industry practices for evaluating emollient performance.

Spreadability Test

Objective: To quantitatively measure and compare the spreading characteristics of the
emollients.

Methodology:

o Afixed volume (e.g., 10 yL) of the emollient is applied to a substrate. The substrate can be
an artificial skin mimic (e.g., Vitro-Skin®) or the volar forearm of a human volunteer.

e The emollient is allowed to spread for a defined period (e.g., 1, 5, and 10 minutes).

o After each time point, the area of spread is measured. For in-vivo testing, this can be
visualized by first dusting the area with a fine, inert powder (like carbon black or graphite),
removing the excess, and then capturing a digital image.[22]

e The area (in mm?) is calculated using image analysis software.

o The experiment is repeated multiple times (n=3) for each emollient to ensure statistical
significance.

e An alternative instrumental method involves compressing a set amount of the sample
between two glass plates with a defined force and measuring the resulting area of spread.
[23][24]

Sensory Evaluation

Objective: To assess and compare the sensory attributes of the emollients upon application to
the skin.

Methodology:

o Atrained sensory panel (typically 10-15 panelists) is used for the evaluation.
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o A standardized amount of each emollient is applied to a designated area on the panelists'
forearms.

» Panelists evaluate various sensory parameters at different time points (e.g., during
application, after 1 minute, and after 10 minutes).

e The sensory attributes evaluated include, but are not limited to:

o

Spreadability: Ease of application and distribution on the skin.

[¢]

Absorption: Perception of how quickly the emollient is absorbed.

[¢]

Greasiness/Qiliness: The amount of oily residue perceived.

[e]

Tackiness/Stickiness: The degree of stickiness felt on the skin.

o

After-feel: The final sensation on the skin (e.g., smooth, soft, velvety).
o Each attribute is rated on a quantitative scale (e.g., a 10-point or 15-point scale).

e The data is collected and statistically analyzed to identify significant differences between the
emollients.

Transepidermal Water Loss (TEWL) Measurement

Objective: To evaluate the occlusivity of the emollients by measuring their effect on the rate of
water evaporation from the skin.

Methodology:

o Baseline TEWL measurements are taken from specific sites on the forearms of volunteers
using a Tewameter®.

o A standardized amount of each emollient is applied to the respective test sites.

o TEWL measurements are repeated at set intervals (e.g., 1, 2, 4, and 6 hours) after
application.

e A control site with no product application is also measured at the same intervals.
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e The percentage reduction in TEWL compared to the baseline and the control site indicates
the occlusivity of the emollient. A greater reduction signifies a more effective barrier to
moisture loss.

Conclusion

TEGOSOFT® 189 (Isononyl Isononanoate) presents itself as a high-performing emollient with
a distinct sensory profile characterized by a light, silky, and non-greasy feel. Its high
spreadability and rapid absorption make it an excellent choice for formulations where a
sophisticated and elegant skin feel is desired.

In comparison, Isopropyl Myristate also offers a lightweight and non-greasy texture with the
added benefit of enhancing the penetration of active ingredients. Caprylic/Capric Triglyceride is
a versatile and highly stable emollient that provides a smooth skin feel and is well-suited for a
wide range of applications, including those for sensitive skin.

The selection among these emollients will ultimately depend on the specific requirements of the
formulation, including the desired sensory attributes, the need for penetration enhancement,
and the target product positioning. The data and protocols presented in this guide provide a
solid foundation for making an informed decision in the development of effective and
aesthetically pleasing topical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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